1-(benzo[d]isoxazol-3-yl)-N-phenylmethanesulfonamide
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Description
1-(benzo[d]isoxazol-3-yl)-N-phenylmethanesulfonamide is a useful research compound. Its molecular formula is C14H12N2O3S and its molecular weight is 288.32. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
Antioxidant Activity : Research indicates the synthesis and evaluation of compounds with structures similar to 1-(benzo[d]isoxazol-3-yl)-N-phenylmethanesulfonamide, demonstrating significant antioxidant activities. Compounds with methoxy substituents on the aromatic ring showed greater antioxidant activity, highlighting their potential in oxidative stress-related applications (Lavanya, Padmavathi, & Padmaja, 2014).
Antimicrobial Activity : Another study synthesized (1,4-phenylene)bis(arylsulfonylpyrazoles and isoxazoles) and found pronounced antimicrobial activities in some of the compounds, suggesting their potential use in developing new antimicrobial agents (Lavanya, Reddy, Padmavathi, & Padmaja, 2014).
Gold-Catalyzed Cycloaddition Reactions : Benzo[d]isoxazoles, related to the compound , have been utilized as nucleophiles in gold-catalyzed cycloaddition reactions with ynamides, providing a chemoselective method to synthesize polysubstituted oxazines and oxazepines. This showcases their utility in complex organic synthesis processes (Xu, Zhao, Li, & Liu, 2018).
Modified Boekelheide Rearrangement : The compound's structure has been involved in studies focusing on the synthesis of 3-Chloromethyl-1,2-benzisoxazoles via a modified Boekelheide rearrangement, demonstrating its role in creating potential antipsychotic compounds (Arava, Gorentla, Siripalli, & Dubey, 2011).
Safer Chemical Syntheses : Research on finding safer and non-hazardous substitutes for arylsulfonyl isocyanates, to which the compound is related, aims at reducing the risks associated with toxic chemicals in pharmaceutical and material synthesis (Sa̧czewski, Kornicka, & Brzozowski, 2006).
Applications Beyond Synthesis
- Antimalarial and COVID-19 Research : A theoretical investigation on similar sulfonamides explored their antimalarial activity and potential utility in COVID-19 treatment through computational calculations and molecular docking studies. This highlights the broader biomedical applications of such compounds (Fahim & Ismael, 2021).
Properties
IUPAC Name |
1-(1,2-benzoxazol-3-yl)-N-phenylmethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O3S/c17-20(18,16-11-6-2-1-3-7-11)10-13-12-8-4-5-9-14(12)19-15-13/h1-9,16H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKZTYEZVDFOAKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NS(=O)(=O)CC2=NOC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.